Cas no 6358-80-1 (C.I.Acid black 94 (Technical Grade))

• Product Name: C.I.Acid black 94 (Technical Grade)
• CAS No: 6358-80-1
• MF: C₄₁H₂₉N₈Na₃O₁₁S₃
• MW: 974.880277395248
• CID: 85655
• PubChem ID: 135853649
• Update Time: 2025-06-14

C.I.Acid black 94 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acid black 94
• TRISODIUM 4-AMINO-5-HYDROXY-3-((4'-((4-HYDROXY-2-((O-TOLYL)AMINO)PHENYL)AZO)(1,1'-BIPHENYL)-4-YL)AZO)-6-((4-SULPHONATOP...
• trisodium 4-amino-5-hydroxy-3-[[4'-[[4-hydroxy-2-[(o-tolyl)amino]phenyl]azo][1,1'-biphenyl]-4-yl]azo]-6-[(4-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
• CIACIDBLACK94
• C.I.Acid Black 94
• NS00043910
• DTXSID5064253
• 6358-80-1
• W-110110
• Sodium 4-amino-5-hydroxy-3-((4'-((4-hydroxy-2-(o-tolylamino)phenyl)diazenyl)-[1,1'-biphenyl]-4-yl)diazenyl)-6-((4-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate
• trisodium;4-amino-5-hydroxy-3-[[4-[4-[[4-hydroxy-2-(2-methylanilino)phenyl]diazenyl]phenyl]phenyl]diazenyl]-6-[(4-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• C.I.Acid black 94 (Technical Grade)
• C.I. Acid Black 94

• Inchi： 1S/C41H32N8O11S3.3Na/c1-23-4-2-3-5-32(23)43-34-22-30(50)16-19-33(34)47-44-27-10-6-24(7-11-27)25-8-12-28(13-9-25)45-48-39-35(62(55,56)57)20-26-21-36(63(58,59)60)40(41(51)37(26)38(39)42)49-46-29-14-17-31(18-15-29)61(52,53)54;;;/h2-22,43,50-51H,42H2,1H3,(H,52,53,54)(H,55,56,57)(H,58,59,60);;;/q;3*+1/p-3/b47-44+,48-45+,49-46+;;;
• InChI Key： GJRUEHLEWXORDW-RWUPFDEASA-K
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])O)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=CC=C(C=C1NC1C=CC=CC=1C)O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 974.08100
• Monoisotopic Mass: 974.0811
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 12
• Complexity: 2200
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 342

Experimental Properties

• PSA: 349.41000
• LogP: 13.40730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines

Additional information on C.I.Acid black 94 (Technical Grade)

Recent Advances in the Study of C.I. Acid Black 94 (Technical Grade) and Its Chemical Properties (CAS: 6358-80-1)

In recent years, the chemical and biomedical research community has shown increasing interest in the properties and applications of C.I. Acid Black 94 (Technical Grade), a dye with the CAS number 6358-80-1. This compound, classified as an acid dye, has been widely used in textile and industrial applications. However, recent studies have explored its potential in biomedical fields, including drug delivery systems and diagnostic imaging. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and emerging applications in biomedicine.

A 2023 study published in the Journal of Chemical Biology investigated the molecular structure of C.I. Acid Black 94 (CAS: 6358-80-1) using advanced spectroscopic techniques, including NMR and mass spectrometry. The research team identified key functional groups that contribute to the dye's stability and solubility, which are crucial for its potential biomedical applications. The study also revealed that the technical grade of this compound contains specific impurities that may affect its performance in different applications, highlighting the need for quality control in industrial production.

Another significant development was reported in a 2024 paper in Biomaterials Science, where researchers explored the use of C.I. Acid Black 94 as a contrast agent in medical imaging. The study demonstrated that when properly modified, the dye exhibits excellent biocompatibility and can be used for targeted imaging of specific tissues. The research team successfully conjugated the dye with targeting molecules, creating a novel imaging probe with potential applications in cancer diagnosis. This represents a significant advancement in repurposing industrial dyes for medical applications.

Recent toxicological studies have also provided important insights into the safety profile of C.I. Acid Black 94 (Technical Grade). A comprehensive assessment published in Regulatory Toxicology and Pharmacology in 2023 evaluated the compound's acute and chronic toxicity using both in vitro and in vivo models. The results indicated that while the technical grade material shows moderate toxicity at high concentrations, proper purification can significantly reduce potential health risks. These findings are particularly relevant for regulatory considerations in biomedical applications.

From a synthetic chemistry perspective, researchers have made progress in developing more environmentally friendly production methods for C.I. Acid Black 94. A 2024 study in Green Chemistry demonstrated a novel enzymatic synthesis route that reduces the use of hazardous chemicals and lowers energy consumption compared to traditional methods. This advancement not only addresses environmental concerns but also improves the purity of the final product, making it more suitable for sensitive applications in the biomedical field.

Looking forward, the research community continues to explore innovative applications for C.I. Acid Black 94 (Technical Grade) in drug delivery systems. Preliminary studies suggest that the dye's molecular structure can be modified to create pH-sensitive carriers for targeted drug release. While these applications are still in early development stages, they represent promising directions for future research. The compound's unique chemical properties, combined with its relatively low production cost, make it an attractive candidate for various biomedical applications.

In conclusion, recent research on C.I. Acid Black 94 (Technical Grade, CAS: 6358-80-1) has expanded our understanding of its chemical properties and potential biomedical applications. From improved synthesis methods to novel medical imaging applications, these developments highlight the compound's versatility beyond its traditional industrial uses. As research continues, we anticipate further breakthroughs that will enhance the value of this compound in both chemical and biomedical fields.